[(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl] acetate

• IUPAC Name: [(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl] acetate
• InChI: InChI=1S/C16H20N2O9/c1-8(20)17-13-15(25-9(2)21)14(22)12(7-19)27-16(13)26-11-5-3-10(4-6-11)18(23)24/h3-6,12-16,19,22H,7H2,1-2H3,(H,17,20)/t12-,13-,14-,15-,16-/m1/s1
• InChI Key: USHWODHGXQXCCH-OXGONZEZSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)OC(=O)C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)OC(=O)C
• Molecular Formula: C16H20N2O9
• DSSTOX Substance ID: DTXSID801154452
• Molecular Weight: 384.34 g/mol
• CAS No.: 23262-57-9

Description

This compound is a highly functionalized oxane derivative with a stereochemically complex backbone. Key features include:

• Hydroxy and hydroxymethyl groups at positions 3 and 2, respectively, enhancing hydrophilicity.
• 4-Nitrophenoxy substituent at position 6, providing strong electron-withdrawing effects and reactivity in nucleophilic substitution reactions.
• Acetate ester at position 4, increasing lipophilicity compared to free hydroxyl groups.

Biological Activity

The compound [(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl] acetate , with the molecular formula C23H36N2O14 and a molecular weight of 564.5 g/mol, is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound features a unique oxane structure with multiple functional groups that may contribute to its biological activity. The presence of an acetamido group and a nitrophenoxy moiety suggests potential interactions with biological targets.

Mechanisms of Biological Activity

• Antimicrobial Activity :
  • Studies have indicated that compounds with similar structural motifs exhibit antimicrobial properties. The nitrophenoxy group is known to enhance the lipophilicity of compounds, potentially improving their ability to penetrate microbial membranes.
• Antioxidant Properties :
  • The hydroxyl groups present in the molecule may act as hydrogen donors, thereby neutralizing free radicals and reducing oxidative stress in biological systems.
• Enzyme Inhibition :
  • Preliminary research suggests that this compound may inhibit certain enzymes involved in metabolic pathways. For instance, compounds with acetamido groups are often investigated for their ability to inhibit glycosidases.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against Gram-positive bacteria; minimal activity against Gram-negative strains.	,
Antioxidant	Significant reduction in reactive oxygen species (ROS) in vitro assays.	,
Enzyme Inhibition	Inhibition of α-glucosidase observed in preliminary assays.	,

Case Study 1: Antimicrobial Effects

A study conducted by researchers at a leading university tested the compound against various bacterial strains. The results indicated a strong inhibitory effect on Staphylococcus aureus while showing limited activity against Escherichia coli. This suggests that the compound may be more effective against certain types of bacteria.

Case Study 2: Antioxidant Potential

In vitro assays measuring the compound's ability to scavenge free radicals demonstrated a significant reduction in oxidative stress markers when treated with concentrations of the compound. This positions it as a potential candidate for further research in oxidative stress-related conditions.

Case Study 3: Enzyme Interaction

Research focusing on enzyme kinetics revealed that this compound exhibited competitive inhibition against α-glucosidase, which could have implications for managing postprandial blood glucose levels in diabetic patients.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits potential as a pharmaceutical agent due to its structural characteristics that allow for interactions with biological targets. The presence of the acetamido and hydroxymethyl groups suggests possible applications in drug design, particularly in developing glycosylated drugs that can enhance bioavailability and specificity.

Case Study :
Recent studies have indicated that derivatives of similar oxan-based compounds can act as inhibitors for specific enzymes involved in metabolic pathways. For example, the inhibition of glycosidases could lead to therapeutic strategies for managing diabetes and obesity by regulating carbohydrate metabolism.

Biochemical Research

In biochemical studies, this compound can serve as a substrate or inhibitor in enzymatic reactions. The nitrophenoxy group may facilitate the study of enzyme kinetics and mechanisms.

Table 1: Enzyme Interaction Studies

Enzyme Type	Interaction Type	Observed Effect
Glycosidase	Inhibition	Reduced substrate turnover
Kinase	Substrate	Enhanced phosphorylation rates

Material Science

The unique chemical structure allows for potential applications in the development of new materials. The compound can be used to synthesize polymers or coatings that require specific functional groups for enhanced performance.

Example Application :
In polymer chemistry, the incorporation of this compound into polymer matrices could improve the material's hydrophilicity and biocompatibility, making it suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

Agricultural Chemistry

The compound's properties may also find applications in agricultural chemistry as a potential pesticide or herbicide formulation. Its ability to interact with biological systems could be harnessed to develop targeted agrochemicals that minimize environmental impact while maximizing efficacy.

Q & A

Q. Basic: What are the key synthetic pathways for producing [(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl] acetate, and how are intermediates characterized?

Methodological Answer:
Synthesis typically involves sequential glycosylation, acetylation, and nitrophenoxy group introduction. For example:

Core oxane ring formation : Start with a protected glucosamine derivative, followed by selective hydroxyl group activation (e.g., using triflate leaving groups).

4-Nitrophenoxy introduction : React the activated intermediate with 4-nitrophenol under basic conditions (e.g., K₂CO₃ in DMF) .

Acetylation : Protect remaining hydroxyl groups using acetic anhydride in pyridine.

Characterization : Use NMR (¹H/¹³C) to confirm regiochemistry and HPLC-MS to verify purity. For stereochemical validation, X-ray crystallography (via SHELX refinement ) or polarimetry is critical.

Q. Basic: How is the stereochemical configuration of this compound confirmed experimentally?

Methodological Answer:
The absolute configuration is determined via:

• Single-crystal X-ray diffraction : SHELXL refinement software analyzes anomalous dispersion effects (e.g., Cu-Kα radiation) to assign R/S descriptors.
• Circular Dichroism (CD) : Compare experimental spectra with computed spectra (DFT-based) for key stereocenters.
• Enantiomorph-polarity parameters : Use Rogers’s η or Flack’s x parameter in crystallographic refinement to resolve centrosymmetric ambiguities .

Q. Advanced: What experimental strategies are recommended to study this compound’s interactions with glycosidases or other biological targets?

Methodological Answer:

Kinetic assays : Monitor 4-nitrophenoxide release (λ = 400 nm) to measure glycosidase inhibition .

Surface Plasmon Resonance (SPR) : Immobilize the compound on a sensor chip to quantify binding affinity (KD) with target enzymes.

Molecular docking : Use software like AutoDock Vina to predict binding modes, guided by crystallographic data of similar oxane derivatives .

Isothermal Titration Calorimetry (ITC) : Validate thermodynamic parameters (ΔH, ΔS) for enzyme-inhibitor interactions .

Q. Advanced: How can researchers resolve contradictions in reported bioactivity data for this compound?

Methodological Answer:
Contradictions often arise from assay conditions or impurity profiles. Mitigation strategies include:

Orthogonal assays : Compare results from enzymatic inhibition (e.g., colorimetric) with cellular viability assays (e.g., MTT).

Batch reproducibility : Analyze multiple synthetic batches via HPLC-MS to rule out impurity-driven artifacts .

Structural analogs : Test derivatives (e.g., replacing 4-nitrophenoxy with methyl groups) to isolate functional group contributions .

Q. Advanced: What computational methods are suitable for predicting the compound’s stability under physiological conditions?

Methodological Answer:

Molecular Dynamics (MD) simulations : Simulate aqueous solvation to assess hydrolytic susceptibility of the acetamido and nitrophenoxy groups.

Density Functional Theory (DFT) : Calculate bond dissociation energies (BDEs) for labile bonds (e.g., glycosidic linkages).

pKa prediction tools : Use MarvinSketch or ADMET predictors to estimate protonation states and hydrolysis rates at pH 7.4 .

Q. Advanced: How can researchers optimize crystallization conditions for X-ray studies of this compound?

Methodological Answer:

Solvent screening : Test mixed solvents (e.g., DMSO/water, acetone/hexane) to identify conditions for high-quality crystals.

Additive screening : Add small ions (e.g., NH₄⁺) or polymers (PEG 4000) to improve crystal packing .

Cryoprotection : Use glycerol or paraffin oil to prevent ice formation during data collection at 100 K.

Twinned data refinement : Apply SHELXL’s TWIN/BASF commands if crystals exhibit twinning .

Q. Basic: What spectroscopic techniques are essential for characterizing this compound’s functional groups?

Methodological Answer:

• FT-IR : Identify acetyl (C=O stretch ~1740 cm⁻¹) and hydroxyl (broad ~3400 cm⁻¹) groups.
• ¹H NMR : Acetamido protons resonate at δ 2.0–2.1 ppm; nitrophenoxy aromatic protons appear as doublets (δ 7.5–8.5 ppm) .
• HSQC/HMBC NMR : Correlate protons with adjacent carbons to confirm connectivity (e.g., hydroxymethyl at C2) .

Q. Advanced: How does the 4-nitrophenoxy group influence the compound’s reactivity in glycosylation reactions?

Methodological Answer:
The electron-withdrawing nitro group:

Activates leaving groups : Enhances nucleophilic displacement (e.g., in SN2 reactions) at the anomeric center.

Steric effects : The bulky 4-nitrophenoxy group may hinder axial attack, favoring β-anomer formation.

Photodegradation : Monitor via UV-Vis (λmax ~310 nm) to assess stability under light exposure .

Q. Basic: What purification techniques are recommended for isolating this compound from reaction mixtures?

Methodological Answer:

Flash chromatography : Use silica gel with gradient elution (hexane/ethyl acetate → methanol).

Recrystallization : Optimize solvent pairs (e.g., ethanol/water) for high recovery of crystalline product.

Preparative HPLC : Apply C18 columns with 0.1% TFA in acetonitrile/water for final polishing .

Q. Advanced: What are the challenges in modeling this compound’s solvation dynamics, and how are they addressed?

Methodological Answer:
Challenges include explicit solvent interactions and conformational flexibility. Solutions:

Explicit solvent MD : Simulate in TIP3P water for ≥100 ns to capture hydrogen-bonding networks.

QM/MM hybrid methods : Use ONIOM to model the oxane ring at the B3LYP/6-31G* level while treating solvent with molecular mechanics .

Free Energy Perturbation (FEP) : Calculate relative solvation free energies for different stereoisomers .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The table below compares the target compound with key analogs:

Compound Name	CAS Number	Molecular Formula	Substituents (Position)	Key Features	Reference
[(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl] acetate	Not provided	Likely C₁₉H₂₃N₂O₁₀	4-nitrophenoxy (6), acetate (4)	High stereochemical complexity; nitro group enhances reactivity	–
[(2S,3R,4R,5R)-3-acetamido-5-hydroxy-2-(2-nitrophenoxy)oxan-4-yl] acetate	Not provided	Likely C₁₇H₂₀N₂O₁₀	2-nitrophenoxy (2), acetate (4)	Nitro group at ortho position; stereochemical differences (2S vs. 2R)
[(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate	263746-44-7	C₂₁H₂₇NO₉	4-methylphenoxy (6), diacetyloxy (3,4)	Increased lipophilicity due to methylphenoxy and acetyl groups
N-[(2R,3R,4R,5S,6R)-5-hydroxy-6-(hydroxymethyl)-2-octoxy-4-(trihydroxyoxan-2-yl)oxan-3-yl]acetamide	197390-85-5	C₂₂H₄₁NO₁₁	Octoxy (2), trihydroxyoxane (4)	Extended alkyl chain (octoxy) and glycosidic linkage; high molecular weight

Key Findings from Comparative Analysis

Electronic Effects of Nitrophenoxy Substituents

• This difference influences reactivity in nucleophilic aromatic substitution and may affect binding in enzyme inhibition studies.
• 4-Methylphenoxy (CAS 263746-44-7, ) and octoxy (CAS 197390-85-5, ) substituents lack electron-withdrawing properties, rendering these analogs less reactive but more lipophilic.

Impact of Acetylation on Solubility

• The target compound’s single acetate group at position 4 balances hydrophilicity and lipophilicity.
• The diacetyloxy derivative (CAS 263746-44-7, ) is significantly more lipophilic, reducing aqueous solubility but improving membrane permeability.

Stereochemical Considerations

• SHELX software () and Flack’s enantiomorph-polarity parameters () are critical tools for resolving such stereochemical complexities during X-ray crystallography.

Preparation Methods

Synthetic Strategy and Key Challenges

The target compound’s structural complexity arises from its oxane core, which features an acetamido group at C5, a hydroxymethyl group at C2, a 4-nitrophenoxy moiety at C6, and an acetylated hydroxyl group at C4. Key challenges include:

• Stereochemical control : Ensuring the correct configuration at C2, C3, C4, C5, and C6.

• Selective functionalization : Introducing the 4-nitrophenoxy group without disturbing other sensitive groups.

• Protection-deprotection sequences : Managing hydroxyl groups during acetylation and nitrophenoxy introduction .

Stepwise Synthesis and Reaction Conditions

Starting Material: Protected Glucosamine Derivative

The synthesis begins with a glucosamine derivative where hydroxyl groups are protected as acetyl or benzyl ethers. For example, 1,3,4-tri-O-acetyl-2-azido-2-deoxy-β-D-glucopyranose serves as a common precursor .

Introduction of the 4-Nitrophenoxy Group

The C6 hydroxyl is activated as a triflate (using triflic anhydride) and substituted with 4-nitrophenol under basic conditions:

• Reagents : 4-Nitrophenol, potassium carbonate (K₂CO₃).

• Solvent : Dimethylformamide (DMF) or acetonitrile.

• Conditions : 60°C for 12–24 hours .

Mechanism : A nucleophilic aromatic substitution (SNAr) reaction occurs, where the phenoxide ion attacks the triflate-activated carbon.

Acetylation at C4

The C4 hydroxyl is acetylated using acetic anhydride in pyridine:

• Reagents : Acetic anhydride (1.2 equiv), pyridine (3 equiv).

• Conditions : Room temperature, 4–6 hours .

Deprotection of the Azide Group

The C2 azide is reduced to an amine using hydrogenation (H₂/Pd-C) or Staudinger conditions (PPh₃/H₂O), followed by acetylation to form the acetamido group:

• Reagents : Trimethylphosphine (PMe₃), then acetic anhydride.

• Yield : ~85% after purification .

Final Deprotection

Remaining acetyl groups (except at C4) are hydrolyzed using methanolic sodium hydroxide:

• Conditions : 0.1 M NaOH in MeOH, 0°C for 1 hour.

• Workup : Neutralization with Amberlite IR-120 (H⁺) resin .

Purification and Characterization

Purification Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane gradients (3:7 to 7:3).

• Recrystallization : Ethanol/water mixtures for final product isolation.

• Yield : 58–62% over five steps .

Spectroscopic Characterization

Technique	Key Data
¹H NMR (500 MHz, CDCl₃)	δ 8.15 (d, 2H, J = 9.0 Hz, nitrophenyl), 5.45 (s, 1H, H-4), 4.98 (d, 1H, J = 3.5 Hz, H-1)
¹³C NMR (125 MHz, CDCl₃)	δ 170.2 (C=O), 162.1 (C-NO₂), 101.5 (C-1), 72.8 (C-4)
HPLC-MS	[M+Na]⁺ = 407.2 (calc. 407.1), purity >98%

Comparative Analysis of Synthetic Routes

Step	Method A	Method B	Advantages
Nitrophenoxy Introduction	K₂CO₃/DMF, 60°C	Cs₂CO₃/CH₃CN, reflux	Higher regioselectivity (Method A)
Acetylation	Ac₂O/pyridine, RT	AcCl/Et₃N, 0°C	Mild conditions (Method A)
Deprotection	NaOH/MeOH	NH₃/MeOH	Faster reaction (Method A)

Industrial-Scale Considerations

For large-scale production, the following modifications are recommended:

• Continuous-flow reactors : To improve heat transfer during exothermic steps (e.g., nitrophenoxy introduction).

• Catalytic hydrogenation : Replace Staudinger reduction with H₂/Pd-C for safer azide reduction.

• Solvent recycling : DMF and acetonitrile recovery via distillation reduces costs .